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Compound of Interest

Compound Name: 3-Methylpentane

Cat. No.: B165638

An in-depth exploration of the properties, applications, and experimental considerations of 3-
methylpentane as a non-polar aprotic solvent in research and development.

Introduction

3-Methylpentane, a branched-chain alkane with the chemical formula CeH14, is a colorless,
volatile liquid with a mild, gasoline-like odor.[1] As a structural isomer of hexane, it possesses
unique physical and chemical properties that make it a valuable non-polar aprotic solvent in
various laboratory and industrial settings.[1][2] This technical guide provides a comprehensive
overview of 3-methylpentane, tailored for researchers, scientists, and drug development
professionals. The document details its physicochemical properties, explores its applications in
organic synthesis and analytical techniques, and provides practical experimental protocols and
safety guidelines.

Physicochemical Properties

The utility of 3-methylpentane as a solvent is dictated by its distinct physical and chemical
characteristics. Its branched structure influences its boiling and melting points compared to its
linear isomer, n-hexane.[1] A summary of its key properties is presented below.

Physical and Chemical Properties of 3-Methylpentane
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Property Value Reference(s)
Molecular Formula CeHaia [1]

Molecular Weight 86.18 g/mol [1]

CAS Number 96-14-0 [3]
Appearance Colorless liquid [1]

Odor Mild, gasoline-like [1]

Boiling Point 63.27 °C [1]

Melting Point -118 °C [3]

Density 0.664 g/mL at 25 °C

Vapor Pressure

135 mmHg at 17 °C

Flash Point

-7 °C (closed cup)

Autoignition Temperature

278 °C

[1]

Solubility in Water

12.8-17.9mg/L at 25 °C

[1]141[5]

Solubility in Organic Solvents

Miscible with ethanol, ether,
acetone, benzene, carbon

tetrachloride

[1]

Refractive Index (n20/D)

1.376

Dielectric Constant

1.89

[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of organic

compounds. The following table summarizes the key spectral features of 3-methylpentane.
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Spectroscopic Technique Key Features and Peaks Reference(s)

Shows four distinct proton
environments with chemical

1H NMR (in CDCI5) shifts between 0.9-1.4 ppm. [6]
The integration reflects a

6:3:4:1 proton ratio.

Exhibits four signals
corresponding to the different
] carbon environments, with
G NMR (in CDCE) chemical shifts at 2l
approximately 11.5, 18.8, 29.3,

and 36.4 ppm.

Displays strong C-H stretching

vibrations between 2880-2940
Infrared (IR) Spectroscopy cm~t and C-H deformation [7]

vibrations between 1365-1480

cm~1, characteristic of alkanes.

The mass spectrum shows a
molecular ion peak at m/z = 86
and a base peak at m/z =57,
Mass Spectrometry (MS) which is typical for branched
alkanes due to the formation of
stable carbocations upon

fragmentation.

Applications in a Laboratory Setting

3-Methylpentane's non-polar and aprotic nature, combined with its volatility and relatively low
toxicity compared to some other hydrocarbons, makes it a suitable solvent for a range of
applications.

Organic Synthesis

As a non-polar aprotic solvent, 3-methylpentane is an excellent medium for reactions involving
non-polar reagents and intermediates.[1] It is particularly useful for:
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» Reactions requiring an inert medium: Its saturated hydrocarbon structure renders it
unreactive towards many common reagents.

o Extractions: Its immiscibility with water and ability to dissolve a wide range of non-polar
organic compounds make it an effective extraction solvent.[1]

o Low-temperature reactions: Its low melting point allows it to be used as a solvent for
reactions conducted at very low temperatures.

Spectroscopy

3-Methylpentane can be used as a solvent for spectroscopic analysis of non-polar
compounds, particularly in infrared (IR) spectroscopy, as its own spectrum has relatively few
sharp absorption bands in regions of interest for many functional groups.[7]

Chromatography

In analytical chemistry, 3-methylpentane finds application in chromatographic techniques:

e Gas Chromatography (GC): Due to its volatility, it can be used as a solvent to prepare
samples for GC analysis. It is also a component of "hexanes," a common mixture used as a
non-polar solvent and in GC applications.[8]

e Liquid Chromatography (LC): It can be used as a component of the mobile phase in normal-
phase liquid chromatography for the separation of non-polar compounds.

Experimental Protocols

While specific, detailed protocols where 3-methylpentane is the exclusively cited solvent are
not abundant in literature, its properties allow for its use in standard procedures for non-polar
aprotic solvents. The following are representative protocols where 3-methylpentane can be
effectively utilized.

Protocol for Liquid-Liquid Extraction

This protocol describes a general procedure for the extraction of a non-polar organic
compound from an aqueous solution using 3-methylpentane.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylpentane
https://www.benchchem.com/product/b165638?utm_src=pdf-body
https://docbrown.info/page06/spectra/3-methylpentane-ir.htm
https://www.benchchem.com/product/b165638?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/02%3A_Chromatography/2.05%3A_Gas_Chromatography_(GC)/2.5B%3A_Uses_of_Gas_Chromatography
https://www.benchchem.com/product/b165638?utm_src=pdf-body
https://www.benchchem.com/product/b165638?utm_src=pdf-body
https://www.benchchem.com/product/b165638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To separate a non-polar organic compound from an aqueous solution.
Materials:

Separatory funnel

Beakers

Erlenmeyer flask

3-Methylpentane

Aqueous solution containing the target compound

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Procedure:

Ensure the stopcock of the separatory funnel is closed and pour the aqueous solution
containing the compound to be extracted into the funnel.

Add a volume of 3-methylpentane approximately equal to that of the aqueous solution to
the separatory funnel.

Stopper the separatory funnel, and while holding the stopper and stopcock firmly, invert the
funnel.

Vent the funnel by opening the stopcock to release any pressure buildup. Close the
stopcock.

Shake the funnel gently for 1-2 minutes to allow for the partitioning of the solute between the
two phases. Periodically vent the funnel.

Place the separatory funnel back on a ring stand and allow the layers to fully separate. The
less dense 3-methylpentane layer will be the top layer.
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Carefully drain the lower aqueous layer into a beaker.

Pour the upper 3-methylpentane layer out through the top of the separatory funnel into a
clean, dry Erlenmeyer flask. This prevents re-contamination with any residual aqueous layer
in the funnel stem.

For multiple extractions, return the aqueous layer to the separatory funnel and repeat steps
2-8 with fresh portions of 3-methylpentane. Combine all organic extracts.

Dry the combined organic extracts by adding a small amount of anhydrous sodium sulfate
and swirling the flask. The drying agent will clump together as it absorbs residual water.

Decant or filter the dried organic solution into a pre-weighed round-bottom flask.

Remove the 3-methylpentane using a rotary evaporator to isolate the extracted compound.
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Preparation

Combine aqueous solution and 3-Methylpentane in separatory funnel

Extractiolv Process

Stopper and invert funnel

'

Vent to release pressure

'

Shake gently to mix phases

i

Allow layers to separate

l Sepa%tion and Drying

Drain lower aqueous layer Collect upper organic layer (3-Methylpentane)

:

Dry organic layer with anhydrous NazS0Oa4

Product&solation

Remove solvent via rotary evaporation

'

Isolated non-polar compound
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Sample Preparation

Weigh analyte

'

Dissolve analyte in 3-Methylpentane in volumetric flask

'

Dilute to final volume

Sample Transfer

Transfer solution to GC vial

'

Cap vial securely

Analysis

Inject sample into Gas Chromatograph
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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